![molecular formula C21H24N4O3S2 B2551094 N'-(6-methylbenzo[d]thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzohydrazide CAS No. 851979-65-2](/img/structure/B2551094.png)
N'-(6-methylbenzo[d]thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of nitrogen-heterocycles, as discussed in the first paper, involves the reaction of N-methyl-N-(phenylsulfonyl)benzohydrazonoyl chloride with nitriles and acetylenes in the presence of aluminum chloride to yield 1-methyl-1H-1,2,4-triazoles and -pyrazoles . This suggests that similar methods could potentially be applied to synthesize the target compound by incorporating the appropriate thiazol and piperidinyl substituents.
Molecular Structure Analysis
The molecular structure of the target compound would likely be influenced by the presence of the sulfonyl and hydrazide groups. The second paper discusses the formation of tetrazoles from hydrazonoyl azides, which indicates that the electron-withdrawing nature of sulfonyl substituents can promote cyclization . This information could be relevant when considering the reactivity and stability of the target compound's molecular structure.
Chemical Reactions Analysis
The third paper describes the synthesis of an impurity in the antibacterial drug sulfamethizole, which involves the reaction of a thiadiazolyl compound with a sulfonyl chloride followed by alkaline hydrolysis . This process could be analogous to potential reactions involving the target compound, considering its similar functional groups.
Physical and Chemical Properties Analysis
While the papers do not directly address the physical and chemical properties of the target compound, they do provide information on related compounds. For instance, the thermal stability of hydrazonoyl azides and their propensity to undergo cyclization or decomposition under certain conditions is discussed . Additionally, the reactivity of sulfur ylides and their subsequent transformations into various sulfur-containing heterocycles is described . These insights could be extrapolated to hypothesize the properties of "N'-(6-methylbenzo[d]thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzohydrazide".
Scientific Research Applications
Antibacterial Evaluation
A study synthesized derivatives incorporating 1,3,4-oxadiazole, sulfamoyl, and piperidine functionalities, aiming to explore their antibacterial properties. These compounds exhibited significant antibacterial activities, underscoring the potential of N'-(6-methylbenzo[d]thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzohydrazide derivatives in developing new antibacterial agents (Aziz‐ur‐Rehman et al., 2017).
Enzyme Inhibitory Activity
Another research focus has been on the enzyme inhibitory potential of sulfonamide derivatives, particularly against α-glucosidase and acetylcholinesterase. These compounds have shown substantial inhibitory activity, highlighting their potential in therapeutic applications related to enzyme regulation (M. Abbasi et al., 2019).
Potential Anticancer and Antimicrobial Agents
Research has also delved into the design and synthesis of derivatives as antimicrobial and antiproliferative agents. These studies have found certain derivatives to exhibit potent cytotoxic activity against various cancer cell lines and significant antimicrobial activity, suggesting the potential for developing new treatments for cancer and infectious diseases (Shimaa M. Abd El-Gilil, 2019).
properties
IUPAC Name |
N'-(6-methyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N4O3S2/c1-14-9-11-25(12-10-14)30(27,28)17-6-4-16(5-7-17)20(26)23-24-21-22-18-8-3-15(2)13-19(18)29-21/h3-8,13-14H,9-12H2,1-2H3,(H,22,24)(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OONVYDGMINBMMA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NNC3=NC4=C(S3)C=C(C=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-(6-methylbenzo[d]thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzohydrazide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.